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Compound of Interest

Compound Name: 7-Bromospiro[2.5]octan-6-one

CAS No.: 2375269-65-9

Cat. No.: B2993779

Get Quote

Molecule Profile & Significance
Compound: 7-Bromospiro[2.5]octan-6-one Formula: C

H

BrO Molecular Weight: 203.08 g/mol (based on

Br) Structure: A spirocyclic ketone featuring a cyclopropane ring spiro-fused to a cyclohexane
ring, with a bromine atom at the

-position relative to the carbonyl.[1]

Core Utility
This compound serves as a critical "hinge" intermediate.[1] The spiro[2.5]octane skeleton

provides conformational rigidity desirable in drug discovery (reducing entropic penalty upon

binding), while the

-bromo ketone functionality allows for:
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Nucleophilic Substitution: Introduction of heteroatoms (N, O, S) to build complex ligands.[1]

Elimination: Generation of

-unsaturated ketones (enones).[1]

Favorskii Rearrangement: Ring contraction sequences.

Synthesis & Experimental Context
To understand the spectral impurities, one must understand the genesis of the sample. The

compound is typically synthesized via the electrophilic

-bromination of the parent ketone.

Reaction Scheme (Graphviz)[1]
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Mass Spectrometry (MS): The Isotopic Fingerprint
The most definitive confirmation of this compound is the isotopic signature of bromine.[1] Unlike

the parent ketone (MW ~124), the brominated product will display a distinct doublet pattern.[1]

Key Diagnostic Features
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Ion Type m/z Value Relative Intensity Interpretation

Molecular Ion (M

)
202 100% Br isotopologue

Isotope Peak (M+2) 204 ~98% Br isotopologue (1:1

ratio is diagnostic)

Fragment [M-Br] 123 High

Loss of Br atom

(formation of

acylium/spiro cation)

Fragment [M-CO] 174/176 Low

Loss of Carbon

Monoxide (typical of

cyclic ketones)

Base Peak ~79/81 High
Bromide ion or HBr

loss

Mechanistic Insight: The stability of the spiro-cyclopropane ring is generally maintained under

EI (Electron Ionization) conditions, but the loss of the bromine atom is the primary

fragmentation pathway, often leading to a cation at m/z 123 that resembles the parent ketone

minus a proton.[1]

Infrared Spectroscopy (IR): The Carbonyl Shift
IR provides a rapid "yes/no" confirmation of the reaction's success by monitoring the carbonyl

stretching frequency.[1]

The -Halo Effect
In cyclic ketones, the introduction of an electronegative halogen at the

-position creates a field effect that opposes the C=O dipole, increasing the bond order and
shifting the absorption to a higher frequency (wavenumber).[1]

Parent Ketone (Spiro[2.5]octan-6-one):

[1]
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Target (7-Bromo derivative):

[1]

IR Data Summary

Functional Group
Frequency (cm

)
Diagnostic Note

C=O[1] Stretch 1735 ± 5

Primary Indicator. Shifted +20

cm

from parent.[1]

Cyclopropane C-H 3000 - 3080
Weak, sharp peaks.[1]

distinctive of the spiro ring.

C-H Stretch (sp

)
2850 - 2950

Standard cyclohexane ring

vibrations.

C-Br Stretch 600 - 700

Fingerprint region.[1] often

obscured but visible as a new

band.[1]

Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for determining regiochemistry (where the Br added) and

stereochemistry.[1]

H NMR (Proton)
The symmetry of the parent spiro[2.5]octan-6-one is broken upon bromination.[1]

Parent Symmetry: The protons at C5 and C7 are equivalent.[1]

Product Asymmetry: C7 now bears a Bromine and a single Methine proton.[1] C5 remains a

Methylene group.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Oxaspiro_2.5_octane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2993779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

H-7 4.40 - 4.65 dd or t 1H

The "Smoking

Gun". The

-proton is

strongly

deshielded by

the geminal Br

and the adjacent

Carbonyl.[1]

Multiplicity

depends on

coupling with H-8

protons.

H-5 (a,b) 2.40 - 2.80 m 2H

-protons on the

non-brominated

side.[1] Slightly

deshielded and

diastereotopic

due to the new

chiral center at

C7.

H-8 (a,b) 1.80 - 2.20 m 2H
-protons adjacent

to the Br-bearing

carbon.[1]

H-4 (a,b) 1.60 - 1.90 m 2H -protons distal to

the Br.[1]

Spiro (C1, C2) 0.30 - 0.70 m 4H Scaffold Integrity.

High-field signals

confirm the

cyclopropane

ring is intact.[1]
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May split into

complex

multiplets due to

loss of symmetry.

[1]

C NMR (Carbon)

Carbon Type
Shift (

, ppm)
Assignment

C=O[1] (C6) 202 - 206

Carbonyl carbon.[1] Slightly

shielded relative to parent

(~210) due to inductive effect

of Br.

C-Br (C7) 50 - 58

-Carbon bearing the bromine.

[1] Significant downfield shift

from unsubstituted CH

.[1]

Spiro Quaternary (C3) 20 - 30 The quaternary spiro center.[1]

Cyclopropane (C1, C2) 5 - 15
Characteristic high-field

resonance.[1]

Experimental Protocol: Handling & Storage
Safety Warning:

-Halo ketones are potent lachrymators (tear gas agents) and skin irritants.[1] All operations
must be performed in a functioning fume hood.[1]

Recommended Workflow (Graphviz)
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Crude Reaction Mixture

Aqueous Workup (Cold)
Wash with NaHCO3 to remove acid

Dry over MgSO4
Filter

Rapid Analysis (NMR/IR)
Do NOT heat

Storage:
-20°C, under Argon

Avoid Silica Gel (Decomposition risk)

Click to download full resolution via product page

Critical "Self-Validating" Steps
The "Color" Check: The pure compound should be a colorless to pale yellow oil.[1] A

darkening to orange/brown indicates the elimination of HBr and formation of the conjugated

enone (spiro[2.5]oct-7-en-6-one).[1]

The NMR "Integrity" Check: Integrate the region 0.3–0.7 ppm (4H) against the region 4.4–4.6

ppm (1H).[1] A ratio of exactly 4:1 confirms the spiro ring is intact and mono-bromination has

occurred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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